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Compound of Interest

Compound Name:
2-(Hydroxymethyl)-2-methylpentyl

carbamate

CAS No.: 1471-56-3

Cat. No.: B170035

Get Quote

Critical Quality Attributes and Analytical Control
Strategies in Carbamate Therapeutics
Executive Summary
In the development and quality control of centrally acting muscle relaxants, specifically

Carisoprodol and its active metabolite Meprobamate, the isolation and quantification of

impurities are paramount for regulatory compliance (ICH Q3A/B). CAS 1471-56-3, chemically

known as Decarboxamide Meprobamate (or 2-hydroxymethyl-2-methylpentyl carbamate),

represents a critical process-related impurity and degradation product.[1]

This guide provides a comprehensive technical analysis of Decarboxamide Meprobamate.[1]

Unlike standard datasheets, this document focuses on the causality of its formation, the

challenges in its detection due to weak chromophores, and validated protocols for its control in

pharmaceutical matrices.
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Decarboxamide Meprobamate is the monocarbamate derivative of the diol precursor used to

synthesize Meprobamate. Structurally, it lacks one of the two carbamate groups found in

Meprobamate, leaving a free primary hydroxyl group. This structural difference significantly

alters its polarity and solubility compared to the Active Pharmaceutical Ingredient (API).

Table 1: Physicochemical Specifications
Property Specification Technical Insight

Common Name Decarboxamide Meprobamate

Also known as Carisoprodol

Related Compound A (USP).

[1][2]

IUPAC Name
2-(hydroxymethyl)-2-

methylpentyl carbamate

Highlights the single

carbamate functionality.

Molecular Formula C₈H₁₇NO₃
Molecular Weight: 175.23

g/mol .[1][3]

Physical State White Crystalline Solid Melting Point: 52–56°C.

Solubility Methanol, Chloroform, DMSO

Higher polarity than

Meprobamate due to the free -

OH group.

LogP ~0.7 - 1.0

Moderately lipophilic; elutes

earlier than Meprobamate in

Reverse Phase (RP) HPLC.

Chromophore Weak / Negligible

Critical: Lacks conjugated π-

systems. UV detection requires

low wavelengths (<210 nm).[2]

Mechanistic Origins: Synthesis & Degradation
Understanding the origin of CAS 1471-56-3 is essential for process optimization. It arises

through two distinct pathways: Incomplete Synthesis (Process Impurity) and Hydrolytic

Degradation (Stability Impurity).

The Synthetic Pathway (Process Impurity)
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Meprobamate is synthesized by carbamoylation of 2-methyl-2-propyl-1,3-propanediol.[4][5]

Step 1: The diol reacts with phosgene and ammonia (or urethane) to form the

monocarbamate (Decarboxamide Meprobamate).

Step 2: The monocarbamate reacts further to form the dicarbamate (Meprobamate).

Control Point: If the reaction is terminated prematurely or stoichiometry is insufficient,

residual CAS 1471-56-3 remains in the final product.

The Degradation Pathway (Stability Impurity)
Under acidic or basic stress, the carbamate ester linkages in Carisoprodol and Meprobamate

are susceptible to hydrolysis.

Carisoprodol Degradation: Hydrolysis of the isopropylcarbamate group yields Meprobamate,

which can further hydrolyze to Decarboxamide Meprobamate.

Direct Hydrolysis: Loss of the carbamate group yields the parent diol.

Visualization: Formation & Degradation Pathways
The following diagram illustrates the kinetic relationship between the precursor diol, the

monocarbamate impurity (CAS 1471-56-3), and the APIs.
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Figure 1: Synthetic and degradation pathways linking CAS 1471-56-3 to Meprobamate and

Carisoprodol.

Analytical Methodologies
Detecting CAS 1471-56-3 is challenging due to its lack of a strong UV chromophore. Standard

UV detection at 254 nm is ineffective.

Method Selection Strategy
HPLC-UV (Low Wavelength): Feasible at 200–210 nm but susceptible to baseline noise and

solvent interference.

HPLC-RI (Refractive Index): Universal detection, ideal for high-concentration assays but

lacks sensitivity for trace impurity analysis (<0.1%).
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LC-MS (Mass Spectrometry): The gold standard for trace quantification (sensitivity < 1 ppm).

Validated Protocol: RP-HPLC (USP Aligned)
This protocol is adapted for the separation of Carisoprodol, Meprobamate, and Decarboxamide

Meprobamate.

System Parameters:

Column: C18 or C8 (e.g., Zorbax Eclipse XDB-C8), 250 mm x 4.6 mm, 5 µm.[6]

Why: C8 provides adequate retention without excessive tailing for the polar

monocarbamate.

Mobile Phase:

Solvent A: Water (Milli-Q)

Solvent B: Acetonitrile[7]

Mode: Isocratic (60:40 Water:ACN) or Gradient.

Flow Rate: 1.0 mL/min.

Detection: UV at 200 nm.[2]

Temperature: 25°C - 30°C.

Procedure:

Standard Preparation: Dissolve 10 mg of CAS 1471-56-3 Reference Standard in Methanol.

Dilute to 0.1 mg/mL with mobile phase.

System Suitability: Inject the standard.

Requirement: Tailing factor < 2.0; RSD < 2.0%.

Retention Logic:
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Decarboxamide Meprobamate: Elutes first (Most polar, free -OH).

Meprobamate: Elutes second.

Carisoprodol: Elutes last (Most lipophilic).

Analytical Decision Matrix
The following logic tree guides the selection of the analytical technique based on the required

limit of detection (LOD).

Sample Type Target Limit
(LOD)

Assay / Content
(> 0.1%) High Conc.

Trace Impurity
(< 0.05%)

 Low Conc.

HPLC-RI
(Refractive Index) Robustness

HPLC-UV
(200 nm)

 Availability

 If matrix clean

LC-MS/MS
(MRM Mode)

 Sensitivity

Click to download full resolution via product page

Figure 2: Analytical method selection based on detection limits and sample matrix.

Pharmacological & Safety Context
While primarily an impurity, the biological activity of CAS 1471-56-3 is relevant for safety

assessments in New Drug Applications (NDA).

Structure-Activity Relationship (SAR)
Meprobamate (Parent): Binds to GABA_A receptors, enhancing chloride ion influx

(sedative/anxiolytic).[8][9]

Decarboxamide Meprobamate: The loss of one carbamate group significantly reduces its

affinity for the GABA_A receptor. It is generally considered to have significantly lower

potency than Meprobamate.
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Toxicity: Acute toxicity is lower than the parent compound, but as a carbamate derivative, it

must be controlled to prevent cumulative toxicity or unknown off-target effects.

Regulatory Limits
USP Limit: For Carisoprodol tablets, "Carisoprodol Related Compound A" is typically limited

to NMT (Not More Than) 0.5% - 1.0% depending on the specific monograph revision.

ICH Q3B(R2): Impurities > 0.1% must be identified and qualified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. synthinkchemicals.com [synthinkchemicals.com]

2. drugfuture.com [drugfuture.com]

3. synthinkchemicals.com [synthinkchemicals.com]

4. Meprobamate - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://en.wikipedia.org/wiki/Meprobamate
https://pubchem.ncbi.nlm.nih.gov/compound/Meprobamate
https://pubchem.ncbi.nlm.nih.gov/compound/Meprobamate
https://cdn.who.int/media/docs/default-source/controlled-substances/47th-ecdd/carisprodol-47th-ecdd-critical-review-public-version.pdf?sfvrsn=eb43c328_3
https://www.ema.europa.eu/en/documents/referral/carisoprodol-article-31-referral-annex-i-ii-iii_en.pdf
https://cdn.who.int/media/docs/default-source/controlled-substances/47th-ecdd/carisprodol-47th-ecdd-critical-review-public-version.pdf?sfvrsn=eb43c328_3
http://article.sapub.org/10.5923.j.aac.20130302.02.html
http://article.sapub.org/10.5923.j.ajac.20120312.05.html
https://pubmed.ncbi.nlm.nih.gov/8946470/
https://pubmed.ncbi.nlm.nih.gov/17953634/
https://www.benchchem.com/product/b170035?utm_src=pdf-custom-synthesis#bc-rfq
https://synthinkchemicals.com/product/carisoprodol-usp-related-compound-a/
https://www.drugfuture.com/Pharmacopoeia/usp35/PDF/5920-5921%20Carisoprodol.pdf
https://synthinkchemicals.com/product-category/impurities/carisoprodol/
https://en.wikipedia.org/wiki/Meprobamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High
Performance Liquid Chromatography [article.sapub.org]

7. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]

8. Overdose of meprobamate: plasma concentration and Glasgow Coma Scale - PMC
[pmc.ncbi.nlm.nih.gov]

9. What is the mechanism of Meprobamate? [synapse.patsnap.com]

10. cdn.who.int [cdn.who.int]

11. Formation of meprobamate from carisoprodol is catalysed by CYP2C19 - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Monograph: Decarboxamide Meprobamate
(CAS 1471-56-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170035/docs#technical-monograph-decarboxamide-
meprobamate-cas-1471-56-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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